Trifluoroacetaldehyde methyl hemiacetal
Overview
Description
Trifluoroacetaldehyde methyl hemiacetal is a laboratory chemical . It is used as an alternative to gaseous unstable trifluoroacetaldehyde and is used to prepare α-trifluoromethylated alcohols for antifungals, antitumor, and chemotherapeutic agents .
Synthesis Analysis
Trifluoroacetaldehyde methyl hemiacetal can be synthesized via indium-mediated allylation of trifluoroacetaldehyde using a simple and practical preparation in water . This synthesis method is versatile and practical .
Molecular Structure Analysis
The molecular weight of Trifluoroacetaldehyde methyl hemiacetal is 130.06 g/mol . The SMILES string representation of its structure is COC(O)C(F)(F)F .
Chemical Reactions Analysis
Trifluoroacetaldehyde methyl hemiacetal can be involved in efficient Mannich type reactions with formaldehydes and aromatic aldehydes . The resulting hydrazones are useful building blocks for the preparation of trifluoromethyl substituted heterocycles .
Physical And Chemical Properties Analysis
Trifluoroacetaldehyde methyl hemiacetal is a flammable liquid and vapor . It is harmful if swallowed .
Scientific Research Applications
Synthesis of Trifluoromethylated Compounds
Trifluoroacetaldehyde methyl hemiacetal is a versatile reagent in the synthesis of trifluoromethylated compounds, which are valuable in medicinal chemistry due to their unique biological activities . The hemiacetal serves as a stable and safer alternative to gaseous trifluoroacetaldehyde for introducing the trifluoromethyl group into various substrates.
Antifungal Agents
Researchers utilize trifluoroacetaldehyde methyl hemiacetal to prepare α-trifluoromethylated alcohols, which are precursors for antifungal agents . These compounds exhibit potent activity against a range of fungal pathogens, making them promising candidates for new antifungal drugs.
Antitumor and Chemotherapeutic Agents
The ability to incorporate trifluoromethyl groups into molecules has led to the development of antitumor and chemotherapeutic agents . These agents can offer improved pharmacokinetic properties and increased metabolic stability, enhancing their therapeutic efficacy.
Organic Synthesis Methodology
In organic synthesis, trifluoroacetaldehyde methyl hemiacetal is used to develop new synthetic methodologies . Its application includes the formation of carbon-carbon and carbon-heteroatom bonds, which are fundamental reactions in the construction of complex organic molecules.
Mechanism of Action
Target of Action
Trifluoroacetaldehyde methyl hemiacetal (TFEAM) is an organic compound that primarily targets chemical reactions involving trifluoroacetaldehyde . It is used as a trifluoromethyl source in various chemical reactions.
Mode of Action
TFEAM interacts with its targets by participating in chemical reactions. For instance, it can be used in the synthesis of α-trifluoromethylated alcohols . In this process, TFEAM undergoes a reaction with allyl bromide and metal tin .
Biochemical Pathways
It is known to be involved in the synthesis of α-trifluoromethylated alcohols , which can have various downstream effects depending on the specific context of the reaction.
Result of Action
The primary result of TFEAM’s action is the production of α-trifluoromethylated alcohols . These compounds can have various applications in different chemical contexts.
Safety and Hazards
Future Directions
The effect of solvents has been found as a crucial factor in determining the regioselectivity of the hydroxyalkylation of indole with trifluoroacetaldehyde hemiacetals . The appropriate selection of the solvent ensured to achieve absolute N1 or C3 regio/chemoselectivity of the reaction depending on the polarity and dielectric constant of the medium .
properties
IUPAC Name |
2,2,2-trifluoro-1-methoxyethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5F3O2/c1-8-2(7)3(4,5)6/h2,7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWTBCUWZAVMAQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30883383 |
Source
|
| Record name | Ethanol, 2,2,2-trifluoro-1-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trifluoroacetaldehyde methyl hemiacetal | |
CAS RN |
431-46-9 |
Source
|
| Record name | Trifluoroacetaldehyde methyl hemiacetal | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=431-46-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethanol, 2,2,2-trifluoro-1-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000431469 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethanol, 2,2,2-trifluoro-1-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanol, 2,2,2-trifluoro-1-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30883383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,2-trifluoro-1-methoxyethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.431 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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